Cas no 193882-73-4 (Benzoic acid, 2-(2-fluoroethoxy)-5-iodo-)
193882-73-4 structure
Product name:Benzoic acid, 2-(2-fluoroethoxy)-5-iodo-
Benzoic acid, 2-(2-fluoroethoxy)-5-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(2-fluoroethoxy)-5-iodo-
- 2-(2-fluoroethoxy)-5-iodobenzoic acid
- AKOS021315808
- 193882-73-4
- DTXSID30443547
- A1-05302
-
- Inchi： InChI=1S/C9H8FIO3/c10-3-4-14-8-2-1-6(11)5-7(8)9(12)13/h1-2,5H,3-4H2,(H,12,13)
- InChI Key： PJPPFIGQECKBEH-UHFFFAOYSA-N
- SMILES： C1=CC(=C(C=C1I)C(=O)O)OCCF
Computed Properties
- Exact Mass: 309.94974
- Monoisotopic Mass: 309.95022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzoic acid, 2-(2-fluoroethoxy)-5-iodo- Related Literature
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1. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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10. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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